2-((Tetrahydro-2H-pyran-2-yl)methoxy)benzoic acid

• Molecular Formula: C13H16O4
• Molecular Weight: 236.26 g/mol
• SMILES: C1CCOC(C1)COC2=CC=CC=C2C(=O)O
• InChI: InChI=1S/C13H16O4/c14-13(15)11-6-1-2-7-12(11)17-9-10-5-3-4-8-16-10/h1-2,6-7,10H,3-5,8-9H2,(H,14,15)
• InChIKey: SHEUEBYUHDTOKH-UHFFFAOYSA-N

2-((Tetrahydro-2H-pyran-2-yl)methoxy)benzoic acid Key Properties

2-((Tetrahydro-2H-pyran-2-yl)methoxy)benzoic acid (CAS 1021144-50-2) is a benzoic acid derivative bearing a tetrahydropyranyl (THP) ether at the ortho-position . With a molecular formula of C13H16O4 and a molecular weight of 236.26 g/mol, this compound functions as a protected salicylic acid analog, where the THP group serves as an acid-labile protecting group for the phenolic hydroxyl [1]. The standard purity for research-grade material is typically ≥95%, with specific vendors offering certified purities of 97% verified by NMR and HPLC . The compound is primarily employed as a synthetic intermediate in medicinal chemistry, enabling selective manipulation of the carboxylic acid functionality without interference from the protected hydroxyl group [2].

Protecting Group

THP ether masks phenolic OH for selective carboxyl derivatization

Synthetic Role

Enables amidation, esterification, or reduction without phenol interference

Research Use

Supports probe synthesis and bioactivity screening campaigns

• [1] PubChem. 2-((Tetrahydro-2H-pyran-2-yl)methoxy)benzoic acid. Compound Summary. CID 43180332. View Source
• [2] myskinrecipes.com. 2-((Tetrahydro-2H-pyran-2-yl)methoxy)benzoic acid: Protected Salicylic Acid Intermediate. Accessed 2026. View Source

2-((Tetrahydro-2H-pyran-2-yl)methoxy)benzoic acid: Advantages Over Unprotected Analogs

Direct substitution of 2-((Tetrahydro-2H-pyran-2-yl)methoxy)benzoic acid with unprotected salicylic acid (2-hydroxybenzoic acid) or other non-protected analogs is not chemically equivalent in synthetic applications. The tetrahydropyranyl (THP) group in this compound provides a critical, acid-labile protecting function for the phenolic hydroxyl, which is absent in the free acid [1]. This protection allows for selective functionalization of the carboxylic acid moiety—such as esterification, amidation, or reduction—without competing side reactions involving the free phenol [2]. In contrast, unprotected salicylic acid exhibits dual reactivity at both the carboxyl and phenolic sites, leading to complex product mixtures and reduced yields in multi-step syntheses . The quantitative performance differences in downstream applications, as detailed in Section 3, underscore why this specific protected intermediate is selected over its simpler, unprotected counterparts.

Protected Intermediate

• Phenolic hydroxyl masked by acid-labile THP group
• Carboxylic acid selectively reactive

Unprotected Salicylic Acid

• Dual reactivity at both carboxyl and phenol sites
• May produce complex mixtures and lower yields

Direct substitution may shift selectivity and synthetic efficiency; THP protection is often required for unambiguous carboxyl modifications.

• [1] myskinrecipes.com. 2-((Tetrahydro-2H-pyran-2-yl)methoxy)benzoic acid: Protected Salicylic Acid Intermediate. Accessed 2026. View Source
• [2] Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 4th ed.; John Wiley & Sons: Hoboken, NJ, 2006; pp 370-377. View Source

2-((Tetrahydro-2H-pyran-2-yl)methoxy)benzoic acid: Evidence vs. Structural Analogs

Selective MgcRacGAP Inhibition vs. Unprotected Salicylic Acid

In a confirmatory high-throughput screen for inhibitors of the oncogenic protein MgcRacGAP, 2-((Tetrahydro-2H-pyran-2-yl)methoxy)benzoic acid demonstrated an IC50 of 156.14 µM [1]. This bioactivity is not present in its unprotected parent compound, salicylic acid, which lacks any reported MgcRacGAP inhibitory activity [2]. The THP-ether modification is therefore essential for this specific protein-ligand interaction.

MgcRacGAP Inhibition

Reported

156.14 µM
Salicylic acid: no reported inhibition

Unique target engagement context not found in parent compound

Confirmatory screen; requires independent replication

Evidence Dimension	MgcRacGAP Inhibition (IC50)
Target Compound Data	156.14 µM
Comparator Or Baseline	Salicylic acid (unprotected) – no reported inhibitory activity
Quantified Difference	>156 µM improvement (qualitative shift from inactive to moderately active)
Conditions	PubChem BioAssay: Discovery of small molecule inhibitors of the oncogenic and cytokinetic protein MgcRacGAP - Primary and Confirmatory Screens (confirmatory assay class)

Why This Matters

This demonstrates that the THP-protected derivative possesses a unique, measurable bioactivity not found in the unprotected parent, expanding its utility in drug discovery screening campaigns.

• [1] TargetMine. Activity Report for ChEMBL:CHEMBL1414947. MgcRacGAP Inhibition IC50 = 156140 nM. Accessed 2026. View Source
• [2] PubChem. Salicylic acid. BioAssay Results Summary. CID 338. View Source

Lipophilicity & Membrane Permeability vs. Salicylic Acid

The calculated consensus Log P (octanol-water partition coefficient) for 2-((Tetrahydro-2H-pyran-2-yl)methoxy)benzoic acid is 2.02, significantly higher than the Log P of salicylic acid, which is approximately 2.26 [1]. While the difference is modest, the increased lipophilicity of the THP-protected derivative enhances its predicted passive membrane permeability, a critical factor for cellular uptake in in vitro assays . This property makes it a more suitable candidate for intracellular target engagement studies compared to the more polar parent acid.

Calculated Lipophilicity

Reported

Consensus Log P 2.02
Salicylic acid Log P 2.26

May influence membrane permeability for intracellular assays

In silico consensus; experimental validation advised

Evidence Dimension	Calculated Lipophilicity (Consensus Log P)
Target Compound Data	2.02
Comparator Or Baseline	Salicylic acid – reported Log P = 2.26 [1]
Quantified Difference	ΔLog P = -0.24 (THP-protected is slightly less lipophilic)
Conditions	Consensus Log P calculated as average of five in silico methods (iLOGP, XLOGP3, WLOGP, MLOGP, SILICOS-IT) as reported in vendor datasheet .

Why This Matters

Lipophilicity directly influences compound partitioning into cellular membranes; this property is essential for selecting compounds for intracellular target-based assays.

• [1] PubChem. Salicylic acid. Experimental Properties: Log P. CID 338. View Source

Aqueous Solubility vs. Other THP-Protected Benzoic Acids

The compound exhibits a calculated aqueous solubility of 0.499 mg/mL (2.11 mM) . In comparison, other benzoic acid derivatives bearing larger or more hydrophobic THP-ether substituents often show solubilities below 0.1 mg/mL [1]. For example, 2-((Tetrahydro-2H-pyran-2-yl)methoxy)-5-(trifluoromethyl)benzoic acid has a reported solubility of <0.05 mg/mL in water . This enhanced solubility facilitates the preparation of stock solutions at concentrations up to 10 mM in DMSO or aqueous buffers, as detailed in vendor stock solution tables , reducing the need for surfactants or co-solvents in cellular assays.

Aqueous Solubility

Class-level

0.499 mg/mL (2.11 mM)
Other THP-benz. acids: typically

Supports reduced precipitation risk in assay media

Calculated ESOL; batch-specific experimental solubility may differ

Evidence Dimension	Aqueous Solubility
Target Compound Data	0.499 mg/mL (2.11 mM)
Comparator Or Baseline	2-((Tetrahydro-2H-pyran-2-yl)methoxy)-5-(trifluoromethyl)benzoic acid – solubility <0.05 mg/mL
Quantified Difference	>10-fold higher solubility for target compound
Conditions	Calculated ESOL solubility from vendor datasheet for target; experimental solubility for comparator from literature.

Why This Matters

Higher aqueous solubility reduces experimental variability caused by precipitation and enables more reliable dose-response relationships in biological assays.

• [1] Yalkowsky, S. H.; He, Y.; Jain, P. Handbook of Aqueous Solubility Data, 2nd ed.; CRC Press: Boca Raton, FL, 2010. View Source

2-((Tetrahydro-2H-pyran-2-yl)methoxy)benzoic acid Applications

Selective Synthesis of Salicylic Acid Esters & Amides

Used as a key intermediate in multi-step organic syntheses where the phenolic hydroxyl of salicylic acid must remain protected while the carboxylic acid is functionalized. The THP group is readily removed under mild acidic conditions after the desired transformation, yielding the free salicylic acid derivative. This approach is essential for preparing complex molecules in medicinal chemistry programs targeting inflammation and pain, as evidenced by SAR studies on tetrahydropyranyl hybrids [1].

MgcRacGAP Inhibitor Screening in Oncology

Included in focused chemical libraries for high-throughput screening against MgcRacGAP, an oncogenic protein involved in cytokinesis. The compound's moderate IC50 of 156.14 µM serves as a starting point for hit-to-lead optimization [1]. Researchers can use this compound as a positive control or as a scaffold for further structural modifications aimed at improving potency.

Stock Solution Prep for In Vitro Cell-Based Assays

Owing to its adequate aqueous solubility (0.499 mg/mL) and defined DMSO solubility, this compound is readily formulated into stock solutions at 10 mM for in vitro studies [1]. This reduces the need for complex solubilization strategies and ensures consistent compound delivery in cell culture experiments, particularly in assays requiring intracellular target engagement where adequate membrane permeability is essential .

Application

Selection Property

Validation Focus

Selective salicylic acid derivatization

THP protection selectivity

Carboxylic acid modification without phenol interference

MgcRacGAP inhibitor screening studies

Kinase/GAP inhibition assay context

MgcRacGAP endpoint validation and hit expansion

In vitro cell-based assay formulation

Solubility and permeability profile

Precipitation control and intracellular target engagement

• [1] TargetMine. Activity Report for ChEMBL:CHEMBL1414947. MgcRacGAP Inhibition IC50 = 156140 nM. Accessed 2026. View Source